Cas no 173948-09-9 (Tri-tert-butyl methanetricarboxylate)

Tri-tert-butyl methanetricarboxylate structure
173948-09-9 structure
Product Name:Tri-tert-butyl methanetricarboxylate
CAS No:173948-09-9
MF:C16H28O6
MW:316.389925956726
CID:2782327
PubChem ID:71350037
Update Time:2025-04-21

Tri-tert-butyl methanetricarboxylate Chemical and Physical Properties

Names and Identifiers

    • 173948-09-9
    • Tri-tert-butyl methanetricarboxylate
    • DTXSID50775857
    • Inchi: 1S/C16H28O6/c1-14(2,3)20-11(17)10(12(18)21-15(4,5)6)13(19)22-16(7,8)9/h10H,1-9H3
    • InChI Key: PXXFCLVMKZCKND-UHFFFAOYSA-N
    • SMILES: O(C(C(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 316.18858861Da
  • Monoisotopic Mass: 316.18858861Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 78.9Ų

Tri-tert-butyl methanetricarboxylate Related Literature

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd